6-Methylmercaptopurine
6-Methylmercaptopurine
6-Methylmercaptopurine, also known as thiopurine s-methylether, belongs to the class of organic compounds known as 6-thiopurines. 6-thiopurines are compounds containing a purine that carries a thiol group at the 6-position. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Methylmercaptopurine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 6-Methylmercaptopurine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. S-Adenosylhomocysteine and 6-methylmercaptopurine can be biosynthesized from mercaptopurine and S-adenosylmethionine through its interaction with the enzyme thiopurine S-methyltransferase. In humans, 6-methylmercaptopurine is involved in the mercaptopurine metabolism pathway, the mercaptopurine action pathway, the azathioprine action pathway, and the thioguanine action pathway.
6-methylthiopurine is a thiopurine that is 9H-purine substituted by a methylsulfanyl group at position 6.
6-methylthiopurine is a thiopurine that is 9H-purine substituted by a methylsulfanyl group at position 6.
Brand Name:
Vulcanchem
CAS No.:
50-66-8
VCID:
VC0131649
InChI:
InChI=1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10)
SMILES:
CSC1=NC=NC2=C1NC=N2
Molecular Formula:
C6H6N4S
Molecular Weight:
166.21 g/mol
6-Methylmercaptopurine
CAS No.: 50-66-8
Reference Standards
VCID: VC0131649
Molecular Formula: C6H6N4S
Molecular Weight: 166.21 g/mol
| CAS No. | 50-66-8 |
|---|---|
| Product Name | 6-Methylmercaptopurine |
| Molecular Formula | C6H6N4S |
| Molecular Weight | 166.21 g/mol |
| IUPAC Name | 6-methylsulfanyl-7H-purine |
| Standard InChI | InChI=1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10) |
| Standard InChIKey | UIJIQXGRFSPYQW-UHFFFAOYSA-N |
| SMILES | CSC1=NC=NC2=C1NC=N2 |
| Canonical SMILES | CSC1=NC=NC2=C1NC=N2 |
| Description | 6-Methylmercaptopurine, also known as thiopurine s-methylether, belongs to the class of organic compounds known as 6-thiopurines. 6-thiopurines are compounds containing a purine that carries a thiol group at the 6-position. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Methylmercaptopurine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 6-Methylmercaptopurine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. S-Adenosylhomocysteine and 6-methylmercaptopurine can be biosynthesized from mercaptopurine and S-adenosylmethionine through its interaction with the enzyme thiopurine S-methyltransferase. In humans, 6-methylmercaptopurine is involved in the mercaptopurine metabolism pathway, the mercaptopurine action pathway, the azathioprine action pathway, and the thioguanine action pathway. 6-methylthiopurine is a thiopurine that is 9H-purine substituted by a methylsulfanyl group at position 6. |
| Synonyms | 6-(Methylthio)-9H-purine; 6-(Methylthio)purine; NSC 20105; S-Methyl-6-mercaptopurine; SQ 8343; |
| PubChem Compound | 5778 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume